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Compound of Interest

Compound Name: 1-Methyl-1H-pyrazol-3(2H)-one

Cat. No.: B1339060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
Methyl-1H-pyrazol-3(2H)-one (also known as 1-methyl-3-pyrazolone), a key heterocyclic

compound with applications in medicinal chemistry and materials science. This document

compiles available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data, alongside detailed experimental protocols to aid in the characterization and

utilization of this molecule.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 1-Methyl-1H-pyrazol-3(2H)-
one and its closely related derivatives. Due to the tautomeric nature of pyrazolones, spectral

data can vary with the solvent and substitution patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data of Pyrazolone Derivatives
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Compound Solvent
Chemical Shift (δ,
ppm) and
Multiplicity

Assignment

3-methyl-1H-pyrazol-

5(4H)-one
DMSO-d6

2.07 (s, 3H), 5.20 (s,

1H), 10.50 (s, 2H)
-CH₃, -CH₂, -NH

1-phenyl-3-methyl-

pyrazolone-5
CDCl₃

2.32 (s, 3H), 6.27 (s,

1H), 7.20-8.20 (m,

10H)

-CH₃, C=CH, 2 x C₆H₅

Table 2: ¹³C NMR Spectroscopic Data of Pyrazolone Derivatives

Compound Solvent
Chemical Shift (δ,
ppm)

Assignment

3-methyl-1-phenyl-5-

pyrazolone
CDCl₃

22.1, 122.0, 125.1,

128.0, 129.5, 139.8,

144.1, 147.9, 158.5

-CH₃, Aromatic C,

C=O

Note: Specific data for 1-Methyl-1H-pyrazol-3(2H)-one was not readily available in the cited

literature. The data presented is for closely related structural analogs.

Infrared (IR) Spectroscopy
Table 3: IR Spectroscopic Data of Pyrazolone Derivatives

Compound Wavenumber (cm⁻¹) Assignment

3-methyl-1H-pyrazol-5(4H)-one 3380, 1650, 1542
N-H stretch, C=O stretch, C=N

stretch

1-phenyl-3,3-di(1H-pyrazol-1-

yl)propan-1-one
1663, 1615, 1570 C=O stretch, C=N, C=C stretch

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data of Pyrazolone Derivatives
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Compound Ionization Method m/z Assignment

3-methyl-1H-pyrazol-

5(4H)-one
EI 99 [M]⁺

3-(tert-Butyl)-N-(4-

methoxybenzyl)-1-

methyl-1H-pyrazol-5-

amine

EI 271 [M]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. These methods are based on standard practices for the analysis of

pyrazolone derivatives.[1][2][3]

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the pyrazolone derivative in 0.5-0.7

mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Instrument: A 400 or 500 MHz NMR spectrometer is typically used.[1]

¹H NMR Acquisition: Acquire the proton NMR spectrum with a sufficient number of scans to

achieve a good signal-to-noise ratio. Use tetramethylsilane (TMS) as an internal standard (δ

0.00 ppm).

¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse

sequence. A larger number of scans is usually required compared to ¹H NMR.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction.

IR Spectroscopy
Sample Preparation: For solid samples, the KBr pellet method is common. Mix a small

amount of the sample with dry potassium bromide and press it into a thin, transparent disk.
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[3] For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or

KBr).

Instrument: A Fourier-transform infrared (FTIR) spectrometer is used.[3]

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups present in the molecule.

Mass Spectrometry
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.

The method of introduction depends on the ionization technique used (e.g., direct insertion

probe for solids, or injection into a gas chromatograph for volatile compounds).

Ionization: Electron ionization (EI) is a common technique for this class of compounds.[1]

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer.

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualizations
Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like 1-Methyl-1H-pyrazol-3(2H)-one.
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Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 1-Methyl-1H-
pyrazol-3(2H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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one: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339060#spectroscopic-data-of-1-methyl-1h-pyrazol-
3-2h-one-nmr-ir-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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